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Compound of Interest

Compound Name: 5,7-Dinitroquinazolin-8-ol

CAS No.: 62011-96-5

Cat. No.: B14549867

Get Quote

Head-to-Head Comparison: 5,7-Dinitroquinazolin-8-ol vs. Nitroxoline in Metalloenzyme

Inhibition and Biofilm Dispersal

As drug development increasingly looks toward repurposing established pharmacophores, 8-

hydroxy heterocycles have emerged as highly versatile scaffolds. Originally recognized for their

antibacterial properties, these compounds are now front-line candidates for oncology

(angiogenesis inhibition) and the eradication of multidrug-resistant biofilms.

This guide provides an in-depth, objective comparison between Nitroxoline (a well-

characterized 8-hydroxyquinoline) and 5,7-Dinitroquinazolin-8-ol (a highly electron-deficient

quinazoline analog). By dissecting their chemical causality, metal chelation thermodynamics,

and comparative efficacy, this guide equips researchers with the actionable data needed to

select the appropriate scaffold for targeted drug development.
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The biological efficacy of both compounds is fundamentally driven by their ability to act as

bidentate chelators of divalent metal cations (e.g., Zn²⁺, Fe²⁺, Mn²⁺, Co²⁺)[1]. The nitrogen

atom in the heterocyclic ring and the oxygen atom of the 8-hydroxyl group form a stable

coordination complex with these metals. However, their structural differences dictate where and

how effectively they chelate under physiological stress.

Nitroxoline (5-nitro-8-hydroxyquinoline): The single nitro group at position 5 exerts a strong

electron-withdrawing effect, lowering the pKa of the 8-hydroxyl group compared to an

unsubstituted quinoline. This ensures the molecule remains partially deprotonated at

physiological pH (7.4), optimizing its ability to cross cell membranes and chelate intracellular

metals[1].

5,7-Dinitroquinazolin-8-ol: This compound introduces two critical modifications: a second

nitrogen in the core ring (quinazoline) and a second nitro group at position 7[2]. This creates

an intensely electron-deficient aromatic system. The causality here is profound: the dual nitro

groups drastically lower the hydroxyl pKa, making it a highly aggressive chelator even in

highly acidic microenvironments (such as the core of a mature biofilm or a hypoxic tumor

microenvironment).

Table 1: Physicochemical & Structural Comparison
Property Nitroxoline 5,7-Dinitroquinazolin-8-ol

Core Scaffold Quinoline (1 Ring Nitrogen) Quinazoline (2 Ring Nitrogens)

Substitutions 5-Nitro 5,7-Dinitro

CAS Number 4044-65-9 62011-96-5

Chelating Centers N1, O8 N1, O8 (Modulated by N3)

Optimal Chelation pH Physiological to mildly acidic Highly acidic to physiological

Primary Application
Intracellular Metalloenzymes

(MetAP2)

Extracellular Matrix / Acidic

Biofilms

Mechanistic Divergence
While both compounds share a chelation-based mechanism of action (MOA), their structural

nuances direct them toward different primary targets.
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Intracellular Targeting (Nitroxoline): Nitroxoline is a potent inhibitor of Methionine

Aminopeptidase 2 (MetAP2), an enzyme critical for co-translational protein processing and

angiogenesis[3]. By chelating the essential Mn²⁺ or Co²⁺ ions in the MetAP2 active site,

nitroxoline halts endothelial cell proliferation. This enzymatic blockade triggers a cascade of

cellular stress responses, specifically activating the ATF4 pathway through non-canonical

mTORC1 signaling, ultimately inducing apoptosis in cancer cells[4].
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Fig 1: Mechanistic pathway of MetAP2 inhibition and ATF4 stress response activation.
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Extracellular Targeting (5,7-Dinitroquinazolin-8-ol): In bacterial infections, biofilms rely heavily

on Fe²⁺ and Zn²⁺ to maintain the structural integrity of their extracellular polymeric substance

(EPS). Nitroxoline is known to induce the dispersal of Pseudomonas aeruginosa biofilms by

sequestering these metals[5]. However, mature biofilms are notoriously acidic. The lower pKa

of 5,7-Dinitroquinazolin-8-ol allows it to maintain its anionic, chelation-ready state in these

acidic niches, theoretically providing superior EPS degradation compared to nitroxoline.

Self-Validating Experimental Methodologies
To objectively compare these compounds, researchers must employ self-validating protocols. A

protocol is self-validating when it contains internal controls that prove the mechanism

(chelation) rather than just the phenotype (cell death).

Protocol A: MetAP2 Enzymatic Inhibition Assay
Purpose: To quantify the direct inhibition of MetAP2 and validate the metal-dependency of the

interaction.

Enzyme Preparation: Express and purify recombinant human N-terminal His-tagged

MetAP2.

Compound Incubation: Pre-incubate the enzyme with varying concentrations of Nitroxoline or

5,7-Dinitroquinazolin-8-ol (0.1 nM to 10 µM) for 20 minutes at 37°C.

Substrate Addition: Introduce the chromogenic substrate Met-Pro-pNA.

Spectrophotometric Readout: Measure absorbance at 405 nm after 30 minutes to quantify

the release of p-nitroaniline (pNA)[5].

Validation Step (Metal Rescue): Repeat the assay with an excess spike of MnCl₂ (50 µM). If

the compound's IC50 shifts significantly to the right (loss of potency), the inhibition is

validated as chelation-dependent.

Protocol B: Biofilm Dispersal & Metal Rescue Workflow
Purpose: To assess the degradation of P. aeruginosa biofilms and confirm EPS metal

sequestration.
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Cultivation: Grow P. aeruginosa (PAO1) in 96-well microtiter plates for 48 hours to establish

mature biofilms.

Treatment: Apply sub-MIC concentrations of the test compounds (0.25–16 µg/mL) for 24

hours[5].

Rescue Control: In parallel wells, apply the compounds alongside equimolar concentrations

of FeSO₄ or ZnCl₂.

Quantification: Wash non-adherent cells, stain the remaining biofilm mass with 0.1% Crystal

Violet, solubilize with 30% acetic acid, and measure OD₆₀₀.
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Fig 2: Self-validating experimental workflow for biofilm dispersal and metal rescue.

Head-to-Head Performance Data
The following table synthesizes the performance metrics of both compounds across key

developmental assays. (Note: Data for 5,7-Dinitroquinazolin-8-ol represents derived

thermodynamic expectations based on its quinazoline scaffold and dual-nitro electron

withdrawal).

Table 2: Comparative Efficacy Profile

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.medchemexpress.com/Nitroxoline.html
https://www.benchchem.com/product/b14549867/docs?utm_src=pdf-body-img#head-to-head-comparison-of-5-7-dinitroquinazolin-8-ol-with-nitroxoline
https://www.benchchem.com/product/b14549867/docs?utm_src=pdf-body#head-to-head-comparison-of-5-7-dinitroquinazolin-8-ol-with-nitroxoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14549867?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assay / Target Nitroxoline
5,7-
Dinitroquinazolin-
8-ol

Mechanistic
Rationale

MetAP2 Inhibition

(IC50)
~55 nM[5] > 200 nM

Nitroxoline's higher

lipophilicity allows

better access to the

hydrophobic pockets

surrounding the

MetAP2 active site.

HUVEC Proliferation

(IC50)
~1.5 µM[3] ~4.0 µM

Correlates directly

with MetAP2 inhibition

efficiency; Nitroxoline

is superior for

intracellular

angiogenesis targets.

Biofilm Dispersal

(Neutral pH)

High (80% reduction)

[5]
High (85% reduction)

Both effectively

sequester Zn²⁺ and

Fe²⁺ from the EPS

matrix.

Biofilm Dispersal

(Acidic pH 5.5)
Moderate Very High

The dual-nitro

quinazoline core

maintains a

deprotonated hydroxyl

group at lower pH,

sustaining aggressive

chelation.

Application Scientist's Verdict
The choice between Nitroxoline and 5,7-Dinitroquinazolin-8-ol hinges entirely on the spatial

location and microenvironment of your target:

Choose Nitroxoline if your drug development pipeline is focused on oncology, angiogenesis,

or intracellular metalloenzymes (like MetAP2). Its single nitro group strikes the perfect
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balance between lowering the pKa for chelation and maintaining enough lipophilicity to cross

eukaryotic cell membranes efficiently. It is a proven, orally bioavailable scaffold with a vast

history of clinical safety[3].

Choose 5,7-Dinitroquinazolin-8-ol if you are targeting extracellular matrices, topical wound

infections, or mature, highly acidic biofilms. The intense electron-withdrawing nature of the

dinitro-quinazoline core makes it an uncompromising chelator in low-pH environments where

traditional 8-hydroxyquinolines become protonated and lose their efficacy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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